Cas no 199850-56-1 (Methyl 2-amino-4-chloro-5-iodobenzoate)

• Product Name: Methyl 2-amino-4-chloro-5-iodobenzoate
• CAS No: 199850-56-1
• MF: C₈H₇ClINO₂
• MW: 311.504153490067
• MDL: MFCD11977364
• CID: 105908
• PubChem ID: 10852539
• Update Time: 2025-10-19

Methyl 2-amino-4-chloro-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-chloro-5-iodobenzoate
• Benzoic acid, 2-amino-4-chloro-5-iodo-, methyl ester
• 2-amino-4-chloro-5-iodobenzoic acid methyl ester
• 2-amino-4-chloro-5-iodo-benzoic acid methyl ester
• AG-E-46166
• AK141784
• CTK4E2918
• KB-255561
• methyl 2-azanyl-4-chloranyl-5-iodanyl-benzoate
• SureCN857214
• Methyl 4-chloro-5-iodoanthranilate
• ZGCFYZJEPDVXQD-UHFFFAOYSA-N
• FCH1408884
• AX8277007
• A814134
• Benzoicacid, 2-amino-4-chloro-5-iodo-, methyl ester
• EN300-310443
• 199850-56-1
• SCHEMBL857214
• DTXSID00445871
• ZHA85056
• AKOS015909099
• CS-0041075
• DS-7316
• METHYL2-AMINO-4-CHLORO-5-IODOBENZOATE
• MFCD11977364
• Z1269118918

• MDL： MFCD11977364
• Inchi： 1S/C8H7ClINO2/c1-13-8(12)4-2-6(10)5(9)3-7(4)11/h2-3H,11H2,1H3
• InChI Key： ZGCFYZJEPDVXQD-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=C(C(=O)OC)C=1)N)Cl

Computed Properties

• Exact Mass: 310.92061
• Monoisotopic Mass: 310.92100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 2.9

Experimental Properties

• Density: 1.903
• PSA: 52.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2-amino-4-chloro-5-iodobenzoate

Comprehensive Overview of Methyl 2-amino-4-chloro-5-iodobenzoate (CAS No. 199850-56-1): Properties, Applications, and Industry Insights

Methyl 2-amino-4-chloro-5-iodobenzoate (CAS No. 199850-56-1) is a halogenated aromatic ester with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its iodo and chloro substituents, serves as a versatile intermediate in organic synthesis. Its molecular structure, C8H7ClINO2, combines a benzoate framework with functional groups that enable diverse chemical transformations, making it valuable for drug discovery and material science applications.

The growing demand for halogenated benzoates in medicinal chemistry has propelled interest in Methyl 2-amino-4-chloro-5-iodobenzoate. Researchers frequently explore its role in synthesizing heterocyclic compounds, a trending topic in AI-driven drug design and high-throughput screening. Recent studies highlight its utility in constructing iodinated scaffolds, which are pivotal in radiopharmaceuticals and imaging agents—areas gaining traction due to advancements in precision medicine.

From an industrial perspective, CAS 199850-56-1 aligns with the shift toward sustainable synthesis. Laboratories prioritize atom-efficient reactions and catalytic processes to minimize waste, a concern echoed in green chemistry forums. The compound’s stability under mild conditions also makes it suitable for flow chemistry applications, a technique increasingly adopted to optimize API manufacturing.

Analytical techniques for Methyl 2-amino-4-chloro-5-iodobenzoate include HPLC, NMR, and mass spectrometry, ensuring purity for critical applications. Safety data emphasizes standard lab precautions, though it is not classified as hazardous under global regulatory frameworks. Its storage conditions (typically 2–8°C in inert atmospheres) and handling protocols are frequently queried in academic and industrial databases.

Emerging trends link this compound to covalent inhibitor development, a hot topic in oncology research. Its electrophilic sites enable targeted protein modifications, a mechanism explored in kinase inhibitors. Such applications resonate with searches for "iodo-benzoate derivatives in cancer therapy" or "chloro-iodo aromatic building blocks," reflecting its interdisciplinary appeal.

In summary, Methyl 2-amino-4-chloro-5-iodobenzoate (CAS No. 199850-56-1) bridges synthetic chemistry and applied sciences. Its adaptability to modern methodologies and alignment with industry demands ensure sustained relevance, while ongoing research expands its potential in life sciences and beyond.